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Compound of Interest

Compound Name: GSK737

Cat. No.: B12385169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of GSK737, a dual inhibitor of BRD4 BD1 and BD2. The

following information is intended to supplement, not replace, your institution's standard

laboratory safety procedures and a thorough review of any available Safety Data Sheet (SDS)

for this or similar compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for GSK737 is not publicly available, compounds of

this nature, particularly small molecule inhibitors in powder form, should be handled with

caution. The primary risks include inhalation of the powder, skin and eye contact, and ingestion.

The following PPE is mandatory to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling GSK737
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

over goggles for splash risks.

Protects eyes from airborne

powder and accidental

splashes of solutions.

Hand Protection

Nitrile gloves (double-gloving is

recommended). Check

manufacturer's chemical

resistance guide for

compatibility with solvents

used.

Prevents skin contact with the

compound and solutions.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

powder outside of a certified

chemical fume hood.

Prevents inhalation of the fine

powder, which can be

hazardous.

Physical and Chemical Properties
Understanding the physical and chemical properties of GSK737 is crucial for its safe handling

and storage.

Table 2: Physical and Chemical Properties of GSK737

Property Value

Molecular Formula C₂₀H₂₁N₅O₂

Molecular Weight 363.41 g/mol

Appearance White to light yellow solid powder

Solubility Soluble in DMSO (100 mg/mL)
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Storage and Handling Procedures
Proper storage and handling are critical to maintain the integrity of GSK737 and ensure the

safety of laboratory personnel.

Table 3: Storage Conditions for GSK737

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 1 year

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within a certified chemical fume hood.

Weighing: When weighing the powdered form of GSK737, use a balance inside a fume hood

or a containment enclosure to prevent inhalation of dust.

Dissolving: To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the GSK737
powder to avoid splashing. If using an ultrasonic bath to aid dissolution, ensure the vial is

securely capped.

Use in Experiments: When adding GSK737 solutions to cell cultures or other experimental

systems, use appropriate pipetting techniques to avoid aerosols and splashes.

Post-Handling: After use, securely cap all containers of GSK737. Decontaminate the work

area with an appropriate cleaning agent. Remove and dispose of gloves properly. Wash

hands thoroughly with soap and water.

Disposal Plan
All waste materials contaminated with GSK737 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and

gloves, in a designated, sealed hazardous waste container.
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Liquid Waste: Collect all unused solutions and contaminated liquid waste in a clearly labeled,

sealed hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office. Follow all local, state, and federal regulations for hazardous

waste disposal.

Emergency Procedures
In the event of accidental exposure or a spill, immediate action is required.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material and place it in a sealed container for hazardous waste

disposal. For a large spill, evacuate the area and contact your institution's EHS office

immediately.

Visualizing Workflows and Safety Relationships
Experimental Workflow for Handling GSK737
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Caption: Step-by-step experimental workflow for handling GSK737.
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Logical Relationships of Safety Precautions
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GSK737 Handling
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Caption: Interconnected safety precautions for handling GSK737.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK737]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385169#personal-protective-equipment-for-
handling-gsk737]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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